Cas no 167626-78-0 (6-amino-5-methylpyridine-3-carboxylic acid)

• Product Name: 6-amino-5-methylpyridine-3-carboxylic acid
• CAS No: 167626-78-0
• MF: C₇H₈N₂O₂
• MW: 152.150621414185
• MDL: MFCD11100590
• CID: 110972
• PubChem ID: 45084752
• Update Time: 2025-05-21

6-amino-5-methylpyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-amino-5-methyl-3-Pyridinecarboxylic acid
• 3-Pyridinecarboxylicacid, 6-amino-5-methyl-
• 6-AMINO-5-METHYLNICOTINIC ACID
• 6-amino-5-methylpyridine-3-carboxylic acid
• 3-Pyridinecarboxylicacid,6-amino-5-methyl-(9CI)
• 3-Pyridinecarboxylic acid, 6-amino-5-methyl-
• PCTFDWCOJRKBDY-UHFFFAOYSA-N
• A902153
• CHEMBL3322880
• 6-Amino-5-methylnicotinicacid
• AKOS006309777
• EN300-219800
• 6-Amino-5-methyl-pyridine-3-carboxylic acid
• SCHEMBL185242
• SB55271
• 167626-78-0
• DTXSID30665686
• G62602
• DB-186293

• MDL： MFCD11100590
• Inchi： 1S/C7H8N2O2/c1-4-2-5(7(10)11)3-9-6(4)8/h2-3H,1H3,(H2,8,9)(H,10,11)
• InChI Key： PCTFDWCOJRKBDY-UHFFFAOYSA-N
• SMILES： OC(C1=CN=C(C(C)=C1)N)=O

Computed Properties

• Exact Mass: 152.058577502g/mol
• Monoisotopic Mass: 152.058577502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 76.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 6-amino-5-methylpyridine-3-carboxylic acid

6-Amino-5-Methylpyridine-3-Carboxylic Acid: A Comprehensive Overview

The compound CAS No. 167626-78-0, also known as 6-amino-5-methylpyridine-3-carboxylic acid, is a fascinating molecule with significant applications in various fields of chemistry and biology. This compound belongs to the class of pyridine derivatives, which are widely studied due to their unique chemical properties and potential uses in drug discovery, material science, and agricultural chemistry. The structure of 6-amino-5-methylpyridine-3-carboxylic acid consists of a pyridine ring substituted with an amino group at position 6, a methyl group at position 5, and a carboxylic acid group at position 3. These substituents contribute to its distinct chemical behavior and reactivity.

Recent studies have highlighted the importance of pyridine derivatives in medicinal chemistry, particularly in the development of new drug candidates. The presence of the carboxylic acid group in 6-amino-5-methylpyridine-3-carboxylic acid makes it a potential candidate for forming amide bonds, which are crucial in peptide synthesis and drug design. Additionally, the amino group at position 6 can act as a nucleophile in various organic reactions, enhancing its versatility in synthetic chemistry.

In terms of biological activity, 6-amino-5-methylpyridine-3-carboxylic acid has shown promise in preliminary studies as a potential inhibitor of certain enzymes involved in metabolic pathways. Researchers have explored its ability to modulate enzyme activity, which could lead to novel therapeutic agents for treating conditions such as inflammation, cancer, and neurodegenerative diseases. The methyl group at position 5 is believed to play a role in stabilizing the molecule's conformation, thereby enhancing its bioavailability and efficacy.

The synthesis of CAS No. 167626-78-0 involves a multi-step process that typically begins with the preparation of the pyridine ring followed by selective substitution at specific positions. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of this compound. For instance, the use of transition metal catalysts has significantly improved the yield and purity of 6-amino-5-methylpyridine-3-carboxylic acid, making it more accessible for large-scale applications.

In materials science, the unique electronic properties of pyridine derivatives have made them valuable components in the development of advanced materials such as conductive polymers and organic semiconductors. The combination of electron-withdrawing groups like the carboxylic acid and electron-donating groups like the amino and methyl groups in CAS No. 167626-78-0 creates a molecule with tailored electronic characteristics that could be exploited in electronic devices.

The agricultural sector has also shown interest in CAS No. 167626-78-0, particularly as a potential herbicide or plant growth regulator. Preliminary field trials suggest that this compound may influence plant metabolic pathways without causing significant harm to non-target species, making it a promising candidate for sustainable agricultural practices.

In conclusion, CAS No. 167626-78-0 (6-amino-5-methylpyridine-3-carboxylic acid) is a versatile compound with wide-ranging applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthesis and application techniques, positions it as a key molecule for future research and development efforts.